4-bromobenzaldehyde [4-(4-methylphenyl)-6-phenyl-2-pyrimidinyl]hydrazone

• IUPAC Name: N-[(E)-(4-bromophenyl)methylideneamino]-4-(4-methylphenyl)-6-phenylpyrimidin-2-amine
• InChI: InChI=1S/C24H19BrN4/c1-17-7-11-20(12-8-17)23-15-22(19-5-3-2-4-6-19)27-24(28-23)29-26-16-18-9-13-21(25)14-10-18/h2-16H,1H3,(H,27,28,29)/b26-16+
• InChI Key: MGJMVMJSEKKDSH-WGOQTCKBSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NC(=C2)C3=CC=CC=C3)NN=CC4=CC=C(C=C4)Br
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NC(=NC(=C2)C3=CC=CC=C3)N/N=C/C4=CC=C(C=C4)Br
• Molecular Formula: C24H19BrN4
• Molecular Weight: 443.3 g/mol

Description

The compound is a hydrazone derivative of 4-bromobenzaldehyde. Hydrazones are a class of organic compounds characterized by a nitrogen-nitrogen double bond with an adjacent carbon. They are often used in organic synthesis due to their reactivity.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the aromatic rings of the phenyl groups, the pyrimidine ring, and the polar imine functional group of the hydrazone.

Chemical Reactions Analysis

Hydrazones are known to undergo a variety of reactions, including oxidation and reduction, formation of heterocycles, and as ligands in coordination chemistry.

Safety and Hazards

As with any chemical compound, handling requires appropriate safety measures. The specific hazards would depend on the properties of the compound, but could include toxicity, flammability, and environmental hazards.

Future Directions

The potential applications of this compound could be vast, given the wide range of reactions that hydrazones can undergo. It could be a precursor for the synthesis of more complex molecules, or have applications in materials science or medicinal chemistry.